N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide

• IUPAC Name: N-[2-ethyl-4-(1-methylpyrazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C14H17N3O/c1-4-11-7-12(13-8-15-17(3)9-13)5-6-14(11)16-10(2)18/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: DDMDLQFQLLYXLF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C2=CN(N=C2)C)NC(=O)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide, also known as Etoricoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and other conditions. Etoricoxib belongs to the class of selective COX-2 inhibitors, which means that it selectively inhibits the cyclooxygenase-2 (COX-2) enzyme responsible for the production of prostaglandins, which are responsible for inflammation and pain.

Mechanism of Action

N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins. Prostaglandins are responsible for inflammation and pain. By selectively inhibiting COX-2, etoricoxib reduces inflammation and pain without affecting the production of prostaglandins that are necessary for normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in animal models and in clinical trials. It has also been shown to have a favorable safety profile, with a low incidence of adverse effects. This compound has been shown to have a longer half-life than other COX-2 inhibitors, which means that it can be taken less frequently.

Advantages and Limitations for Lab Experiments

N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide has several advantages for lab experiments. It is a selective COX-2 inhibitor, which means that it can be used to study the role of COX-2 in inflammation and pain. It has also been shown to have a favorable safety profile, which means that it can be used in animal studies without causing adverse effects. However, etoricoxib has some limitations for lab experiments. It is a relatively new drug, and its long-term effects are not well understood. It is also expensive, which may limit its use in some studies.

Future Directions

There are several future directions for the study of etoricoxib. One area of research is the use of etoricoxib in the treatment of Alzheimer's disease. N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide has been shown to reduce inflammation in the brain, which may slow the progression of Alzheimer's disease. Another area of research is the use of etoricoxib in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, and may have potential as a cancer treatment. Finally, there is a need for further research into the long-term effects of etoricoxib, particularly in relation to cardiovascular disease. While etoricoxib has been shown to have a favorable safety profile, its long-term effects on the cardiovascular system are not well understood.

Scientific Research Applications

N-[2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and other conditions. This compound has also been studied for its potential use in the treatment of other conditions, such as Alzheimer's disease, cancer, and cardiovascular disease.